Cas no 1804493-55-7 (5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol)

• Product Name: 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol
• CAS No: 1804493-55-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4871985
• Update Time: 2025-05-19

5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol

• Inchi： 1S/C8H5F3N2O/c9-7-4(1-12)2-13-5(3-14)6(7)8(10)11/h2,8,14H,3H2
• InChI Key： RZCKDBBGLSAJQV-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CN=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.4
• Topological Polar Surface Area: 56.9

Additional information on 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol

Introduction to 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol (CAS No. 1804493-55-7)

5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol, identified by the CAS number 1804493-55-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The presence of multiple fluorine atoms and a cyano group in its structure imparts unique electronic and steric properties, which are critical for its interaction with biological targets.

Thepyridine core is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into active pharmaceutical ingredients (APIs) due to its ability to modulate various biological pathways. The specific substitution pattern in 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol enhances its potential as a lead compound for therapeutic applications. Thecyano group not only contributes to the molecule's lipophilicity but also serves as a handle for further chemical modifications, enabling the synthesis of analogs with tailored properties.

In recent years, there has been an increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation ofdifluoromethyl andfluoro substituents in 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol aligns with this trend, making it a promising candidate for developing novel therapeutics. Specifically, thedifluoromethyl group is known to increase binding enthalpy and reduce metabolic clearance, while thefluoro atoms can influence both the electronic distribution and steric environment of the molecule.

The methanol moiety at the 2-position of the pyridine ring in 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol provides a polar functional group that can enhance solubility and facilitate interactions with polar biological targets. This structural feature is particularly important for oral bioavailability and cellular uptake, which are critical factors in drug development. The combination of these structural elements makes 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol a versatile intermediate for synthesizing complex molecules with potential applications in oncology, immunology, and anti-inflammatory therapies.

Recent studies have highlighted the role of fluorinated pyridines in developing kinase inhibitors, which are essential for treating various cancers. For instance, compounds containing similar substitution patterns have shown efficacy against tyrosine kinases, including those involved in chronic myeloid leukemia (CML) and other hematological malignancies. Thecyano,difluoromethyl, andfluoro groups in 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol are predicted to interact favorably with the ATP-binding pockets of these kinases, leading to potent inhibition.

In addition to its potential as an anti-cancer agent, 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol has been explored for its immunomodulatory properties. Fluoro-pyridines have demonstrated ability to modulate immune checkpoints, such as PD-L1 and PD-L2 inhibitors, which are crucial for cancer immunotherapy. The structural features of this compound may enable it to interfere with signaling pathways involved in immune evasion by tumors, thereby enhancing the efficacy of immunotherapeutic strategies.

The synthesis of 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol involves multi-step organic transformations that highlight the synthetic utility of fluorinated intermediates. Key steps include nucleophilic substitution reactions at the 3-position followed by cyanation at the 5-position. The use of protecting groups ensures regioselectivity during fluorination and methylation processes. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently.

The pharmacokinetic profile of 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol is another area of active investigation. Preclinical studies indicate that fluorinated pyridines generally exhibit good oral bioavailability due to their lipophilicity and resistance to metabolic degradation. However, further optimization is required to minimize potential side effects associated with prolonged exposure. Computational modeling has been instrumental in predicting how structural modifications will impact pharmacokinetic properties, allowing researchers to design more effective derivatives.

The role of computational chemistry in understanding the behavior of complex molecules like 5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These studies help identify key binding interactions and predict potential off-target effects, which are critical for drug safety.

In conclusion,5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol (CAS No. 1804493-55-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its incorporation into drug discovery programs holds great potential for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for fluorinated pyridines,5-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol is poised to play a pivotal role in shaping future treatments.